Cas no 2097949-28-3 (2-Amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid)

• Product Name: 2-Amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid
• CAS No: 2097949-28-3
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 4774014
• Update Time: 2025-05-20

2-Amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid
• 2-Amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid

• Inchi： 1S/C9H8N2O4/c10-7(9(13)14)8-5-3-4(12)1-2-6(5)15-11-8/h1-3,7,12H,10H2,(H,13,14)
• InChI Key： CTSWVFBNXVZPSP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C(C(=O)O)N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: -2.2
• Topological Polar Surface Area: 110

Additional information on 2-Amino-2-(5-hydroxybenzo[d]isoxazol-3-yl)acetic acid

Compound 2097949-28-3: 2-Amino-2-(5-Hydroxybenzo[d]isoxazol-3-yl)Acetic Acid

The compound with CAS number 2097949-28-3, commonly referred to as 2-Amino-2-(5-Hydroxybenzo[d]isoxazol-3-yl)Acetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a hydroxybenzo[d]isoxazole moiety, making it a promising candidate for various applications in drug discovery and development.

Benzo[d]isoxazole derivatives have been extensively studied due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the hydroxy group in the benzo[d]isoxazole ring further enhances the compound's reactivity and bioavailability. Recent studies have highlighted the potential of 2-Amino-2-(5-Hydroxybenzo[d]isoxazol-3-yl)Acetic Acid as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzo[d]isoxazole ring followed by the introduction of the amino and hydroxy groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of preclinical and clinical studies. The use of advanced analytical techniques such as HPLC, NMR, and MS has been instrumental in confirming the compound's identity and purity.

One of the most intriguing aspects of 2-Amino-2-(5-Hydroxybenzo[d]isoxazol-3-yl)Acetic Acid is its ability to modulate cellular signaling pathways. Recent findings suggest that this compound can inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating conditions such as arthritis and diabetes. Additionally, its ability to cross the blood-brain barrier has opened new avenues for its application in neuroprotective therapies.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution profiles, which are critical for its efficacy as a drug candidate. Its metabolism and excretion pathways are currently under investigation, with preliminary data indicating that it undergoes phase II conjugation reactions, ensuring minimal toxicity and optimal clearance from the body.

The development of 2-Amino-2-(5-Hydroxybenzo[d]isoxazol-3-yl)Acetic Acid into a clinical drug requires further research to establish its safety profile and determine the optimal dosage regimen. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing, with several preclinical trials already underway to assess its efficacy in animal models of disease.

In conclusion, Compound 2097949-28-3 represents a significant advancement in medicinal chemistry, offering a unique combination of structural features that hold immense potential for therapeutic applications. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments for a wide range of human diseases.